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Compound of Interest

Compound Name: 4-Aminobutan-2-ol

Cat. No.: B1584018 Get Quote

Introduction: The Significance of 4-Aminobutan-
2-ol
4-Aminobutan-2-ol is a bifunctional organic compound containing both an amino and a

hydroxyl group. Its importance in synthetic chemistry stems from the stereocenter at the

second carbon atom, which is bonded to the hydroxyl group.[1] This chirality means the

compound exists as a pair of non-superimposable mirror images, the (S) and (R)-enantiomers.

[1] In pharmaceutical development, the ability to synthesize a single, desired enantiomer is

paramount, as different enantiomers of a drug can exhibit vastly different pharmacological

activities and metabolic profiles.[1]

The presence of two distinct and reactive functional groups makes 4-aminobutan-2-ol a
versatile precursor for creating enantiomerically pure molecules.[1] It is widely utilized as a

chiral building block to construct complex molecules with specific three-dimensional

arrangements, as a temporary chiral auxiliary to direct the stereochemistry of a reaction, and as

an intermediate in the synthesis of fine chemicals and active pharmaceutical ingredients.[1][2]

Synthesis and Chiral Resolution
The preparation of enantiomerically pure 4-aminobutan-2-ol can be achieved through various

synthetic strategies, including asymmetric synthesis and the resolution of racemic mixtures.

2.1. Chemical Synthesis
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A common method involves the reduction of 4-hydroxy-2-butanone oxime. This approach

utilizes butyl ketol as a low-cost starting material and employs zinc as a catalyst in the

presence of formic or acetic acid.[3] This method is advantageous for industrial-scale

production as it avoids expensive catalysts like Raney nickel and does not require high-

pressure or oxygen-free conditions.[3]

2.2. Chemoenzymatic Synthesis

Chemoenzymatic methods offer a green and highly selective alternative for producing chiral

amino alcohols.[1] Engineered amine dehydrogenases (AmDHs) have been successfully used

for the asymmetric reductive amination of α-hydroxy ketones.[4] While specific data for 4-
aminobutan-2-ol is limited, studies on analogous substrates like 1-hydroxy-2-butanone

demonstrate the potential of this method to achieve high conversions (91-99%) and excellent

enantioselectivity (>99% ee).[4]

2.3. Chiral Resolution

For racemic mixtures of 4-aminobutan-2-ol, chiral resolution is a critical step to separate the

enantiomers.[1] This can be accomplished by using a chiral resolving agent, such as L-(+)-

tartaric acid or D-(-)-tartaric acid, to form diastereomeric salts that can be separated by

crystallization due to their different solubilities.[5]

Physicochemical and Spectroscopic Data
The fundamental properties of 4-aminobutan-2-ol are summarized below. Spectroscopic data,

including NMR and IR, are available for detailed structural characterization.[6][7]
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Property Value

IUPAC Name 4-aminobutan-2-ol[7]

Synonyms 4-Amino-2-butanol, 3-Hydroxybutylamine[7][8]

Molecular Formula C4H11NO[7][9]

Molecular Weight 89.14 g/mol [7]

CAS Number 39884-48-5 (for racemate)[7][9]

(S)-enantiomer CAS
114963-62-1 (Incorrectly listed in a source,

correct CAS for S is 7853263)[10]

(R)-enantiomer CAS 114963-62-1[11]

Appearance Clear colorless to faintly yellow liquid[8]

Applications as a Chiral Scaffold
The unique structure of 4-aminobutan-2-ol makes it a valuable scaffold in various areas of

asymmetric synthesis.

4.1. Chiral Building Block

As a chiral building block, it serves as a foundational structure that can be elaborated upon to

generate a diverse array of more complex molecules.[1] The distinct reactivity of its amino and

hydroxyl groups allows for selective transformations. For instance, it is used in the synthesis of

compounds with potential biological activity through reactions like reductive amination.[1]

4.2. Chiral Auxiliary

A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into a

substrate to control the stereochemical outcome of a reaction.[1] After the desired stereocenter

is created, the auxiliary is removed and can often be recovered.[1] The defined stereochemistry

of 4-aminobutan-2-ol makes it an effective chiral auxiliary for various asymmetric

transformations.[1]
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General Workflow of a Chiral Auxiliary
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Caption: General workflow illustrating the use of a chiral auxiliary.
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4.3. Precursor for Chiral Ligands

In asymmetric catalysis, chiral ligands are essential for creating a chiral environment around a

metal center, thereby influencing the stereochemical outcome of a reaction.[1] Amino alcohols

like 4-aminobutan-2-ol are valuable precursors for the synthesis of these crucial chiral ligands.

[1][12]

4.4. Intermediate in Drug Discovery

The scaffold is a valuable intermediate in the synthesis of pharmaceuticals.[1] A notable

example is its application in the development of BACE1 inhibitors for the potential treatment of

Alzheimer's disease.[1] In this context, isosteres derived from 4-aminobutan-2-ol can mimic

the transition state of Amyloid Precursor Protein (APP) hydrolysis, thus inhibiting the BACE1

enzyme responsible for the production of amyloid-β plaques.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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